(E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)prop-2-enamide
• InChI: InChI=1S/C23H23ClN2O3/c24-20-7-2-1-5-16(20)8-11-22(27)25-17-9-10-21-19(15-17)23(28)26-13-4-3-6-18(26)12-14-29-21/h1-2,5,7-11,15,18H,3-4,6,12-14H2,(H,25,27)/b11-8+
• InChI Key: UYIXJBCCGVZMBD-DHZHZOJOSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C=CC4=CC=CC=C4Cl
• Isomeric SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)/C=C/C4=CC=CC=C4Cl
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol

Description

(E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide is a useful research compound. Its molecular formula is C23H23ClN2O3 and its molecular weight is 410.9. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds with unique structural features often leads to the discovery of materials with interesting physical properties or biological activities. For example, Azzam et al. (2020) described the synthesis of novel pyrido[2,1-b]benzothiazole and N-substituted 2-pyridylbenzothiazole derivatives, showcasing remarkable fluorescence properties and antimicrobial and antiviral activities (Azzam, Elgemeie, & Osman, 2020). Similarly, compounds with thiosemicarbazide derivatives were synthesized by Elmagd et al. (2017), which served as precursors for various heterocyclic compounds with tested antimicrobial activity (Elmagd, Hemdan, Samy, & Youssef, 2017).

Antimicrobial and Anticancer Properties

Research into the antimicrobial and anticancer properties of synthesized compounds continues to be a significant area of interest. Machado et al. (2005) investigated the synthesis, toxicity towards brine shrimp, and antimicrobial activity of 3,5-diphenylchlorinated-1,2,4-oxadiazoles, highlighting the potential of synthesized compounds in biological applications (Machado et al., 2005). Katariya et al. (2021) synthesized new 1,3-oxazole clubbed pyridyl-pyrazolines with documented anticancer and antimicrobial agents, providing insights into the therapeutic potential of such compounds (Katariya, Vennapu, & Shah, 2021).

Material Science Applications

In material science, the synthesis of compounds can lead to the development of new materials with unique properties. For instance, Bai et al. (2013) reported on a main chain benzoxazine polymer capable of UV-induced self-surface modification, demonstrating the versatility of synthesized compounds in creating materials with tailor-made surface properties (Bai, Shi, & Yin, 2013).